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Compound of Interest

Compound Name: Omeprazole-d3

Cat. No.: B1419328 Get Quote

This guide provides comprehensive safety protocols and logistical procedures for the handling

and disposal of Omeprazole-d3 in a laboratory setting. Adherence to these guidelines is critical

to ensure the safety of laboratory personnel and to maintain the integrity of research activities.

Omeprazole-d3 is an isotope-labeled active pharmaceutical ingredient (API) that requires

careful handling due to its potential health hazards.

Hazard Identification and Risk Assessment
Omeprazole-d3 is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, and ingestion.[1] It is crucial to conduct a thorough risk assessment

before commencing any work with this compound.

Summary of Hazards:
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Hazard Statement GHS Classification Source

Harmful if swallowed, in

contact with skin or if inhaled.

Acute Toxicity, Oral (Category

4), Dermal (Category 4),

Inhalation (Category 4)

Causes skin irritation. Skin Irritation (Category 2) [1]

Causes serious eye irritation. Eye Irritation (Category 2A) [1]

May cause an allergic skin

reaction.
Skin Sensitization (Category 1)

May cause respiratory

irritation.

Specific target organ toxicity

(single exposure) (Category 3)
[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure to Omeprazole-d3. The

following table outlines the minimum required PPE.

Body Part Required PPE Rationale

Hands Impervious gloves (e.g., Nitrile)
To prevent skin contact and

absorption.

Eyes/Face
Safety glasses with side

shields or a face shield.

To protect against splashes

and airborne particles causing

serious eye irritation.[1]

Body
A laboratory coat or a

disposable gown.

To protect skin and clothing

from contamination.

Respiratory

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) should be used,

especially when handling the

powder form or if ventilation is

inadequate.

To prevent inhalation of the

powder, which can cause

respiratory tract irritation.[1]
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Handling Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Omeprazole-d3 in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area.[2]

It is moisture-sensitive and should be protected from light.[2]

Weighing and Aliquoting:

All handling of Omeprazole-d3 powder should be conducted in a designated area, such as a

chemical fume hood or a glove box, to minimize inhalation exposure.

Use dedicated spatulas and weighing boats.

Clean all equipment thoroughly after use.

Solution Preparation:

When dissolving Omeprazole-d3, add the solvent to the powder slowly to avoid splashing.

Ensure adequate ventilation during this process.
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Preparation and Handling Workflow

Disposal Workflow

Don Appropriate PPE Weigh Omeprazole-d3
in a Fume Hood

Proceed
Dissolve in Solvent

Transfer
Conduct Experiment

Use

Decontaminate Glassware
and SurfacesPost-Experiment

Segregate Solid Waste
(Gloves, etc.)

Post-Experiment

Collect Liquid Waste
in Labeled Container

Post-Experiment

Dispose via Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Safe Handling and Disposal Workflow for Omeprazole-d3.

Disposal Plan
Proper disposal of Omeprazole-d3 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Contaminated PPE (gloves, disposable gowns), weighing papers, and any

other solid materials that have come into contact with Omeprazole-d3 should be collected in

a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions and rinsates from cleaning contaminated glassware should

be collected in a separate, clearly labeled hazardous liquid waste container. Do not pour

down the drain.[2]

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.
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Empty Containers: Empty containers that held Omeprazole-d3 should be triple-rinsed with a

suitable solvent. The rinsate must be collected as hazardous liquid waste.[3][4] After rinsing,

the container can be disposed of as regular laboratory glass or plastic waste, with the label

defaced.

Disposal Procedure:

All waste containers must be kept securely closed except when adding waste.[3]

Store waste containers in a designated satellite accumulation area.

Arrange for the collection and disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

contractor.

Emergency Procedures
Spills:

Small Spills (Powder): Carefully dampen the spilled material with a wet paper towel to avoid

creating dust. Gently wipe up the spill, place the towel in a sealed bag, and dispose of it as

hazardous solid waste.

Small Spills (Solution): Absorb the spill with an inert absorbent material (e.g., vermiculite,

sand). Collect the absorbent material into a sealed container for disposal as hazardous

waste.

Large Spills: Evacuate the area and contact your institution's EHS office immediately.

Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2] Remove contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[1][2] Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

By adhering to these procedures, researchers can safely handle Omeprazole-d3, minimizing

personal exposure and environmental impact, thereby fostering a secure and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://esschemco.com/wp-content/uploads/2020/10/Omeprazole-d3.pdf
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1419328?utm_src=pdf-body
https://www.benchchem.com/product/b1419328?utm_src=pdf-custom-synthesis
https://esschemco.com/wp-content/uploads/2020/10/Omeprazole-d3.pdf
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1419328#personal-protective-equipment-for-handling-omeprazole-d3
https://www.benchchem.com/product/b1419328#personal-protective-equipment-for-handling-omeprazole-d3
https://www.benchchem.com/product/b1419328#personal-protective-equipment-for-handling-omeprazole-d3
https://www.benchchem.com/product/b1419328#personal-protective-equipment-for-handling-omeprazole-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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